![molecular formula C9H14F3N B2698270 3-(2,2,2-Trifluoroethyl)-8-azabicyclo[3.2.1]octane CAS No. 2126162-11-4](/img/structure/B2698270.png)
3-(2,2,2-Trifluoroethyl)-8-azabicyclo[3.2.1]octane
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Overview
Description
Bicyclo[3.2.1]octane derivatives are a class of compounds that have been studied for their potential as high energy density compounds (HEDCs). These compounds often contain nitro groups and aza nitrogen atoms .
Synthesis Analysis
The synthesis of bicyclo[3.2.1]octane derivatives often involves complex chemical reactions. For example, one method involves the double Michael addition of carbon nucleophiles to 7 and 8-membered ring dienones .Molecular Structure Analysis
The molecular structure of these compounds is typically analyzed using various theoretical methods. Geometric structure calculations are often performed at different levels, such as B3LYP/6-311G(d,p), B3P86/6-311G(d,p), B3LYP/6-31G(d), and B3PW91/6-31G(d,p) .Chemical Reactions Analysis
The chemical reactions involving these compounds are complex and can involve a variety of factors. For example, the density and detonation properties of these compounds generally increase with the increasing number of nitro groups and aza nitrogen atoms .Physical And Chemical Properties Analysis
The physical and chemical properties of these compounds are typically analyzed using a variety of methods. This can include analysis of the electrostatic potential, heats of formation, densities, heats of sublimation, detonation performances, bond dissociation energies (BDEs), and impact sensitivities .Scientific Research Applications
Cycloaddition Approaches to Derivatives Catalytic asymmetric synthesis of 8-oxabicyclo[3.2.1]octane derivatives through [3+2]-cycloaddition demonstrates the versatility of this scaffold in generating compounds with significant enantiomeric excess. This synthesis method offers a pathway to create synthetically useful derivatives, contributing to the diversity of structures accessible for pharmaceutical development (K. Ishida et al., 2010).
Rearrangement and Framework Construction The semipinacol rearrangement in the synthesis of keto-bridged bicyclic lactams illustrates the 6-azabicyclo[3.2.1]octane ring system's adaptability. This method highlights the scaffold's potential in creating biologically active molecules through novel rearrangement techniques, offering insights into the construction of complex molecular architectures (R. Grainger et al., 2012).
Diastereoselective Synthesis and Natural Product Mimicry The development of efficient protocols for constructing the 6,8-dioxabicyclo[3.2.1]octane framework, found in numerous bioactive natural products, underscores the scaffold's importance in mimicking natural product structures. This strategy not only provides access to diverse 6,8-DOBCO derivatives but also enhances our ability to synthesize complex molecules with potential biological activities (Rong Zeng et al., 2019).
Modular Synthesis of Aryl-fused Azabicyclo[2.2.2]octanes A novel sequence involving Cu-catalyzed coupling and Pd-catalyzed Heck annulation demonstrates a modular strategy for synthesizing functionalized aryl-fused 2-azabicyclo[2.2.2]octanes. This approach facilitates the attachment of diverse pharmacophores, showcasing the scaffold's utility in drug discovery and development (Lucas F. McCormick et al., 2013).
Future Directions
properties
IUPAC Name |
3-(2,2,2-trifluoroethyl)-8-azabicyclo[3.2.1]octane |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14F3N/c10-9(11,12)5-6-3-7-1-2-8(4-6)13-7/h6-8,13H,1-5H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JCVBAOQMNJSKLO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2CC(CC1N2)CC(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14F3N |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2126162-11-4 |
Source
|
Record name | 3-(2,2,2-trifluoroethyl)-8-azabicyclo[3.2.1]octane | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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